Cas no 2241138-92-9 (Lithium;6-cyano-4-methylpyridine-3-carboxylate)

• Product Name: Lithium;6-cyano-4-methylpyridine-3-carboxylate
• CAS No: 2241138-92-9
• MF: C₈H₅LiN₂O₂
• MW: 168.078501462936
• CID: 6085340
• PubChem ID: 138039697
• Update Time: 2025-06-21

Lithium;6-cyano-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Lithium;6-cyano-4-methylpyridine-3-carboxylate
• lithium(1+) ion 6-cyano-4-methylpyridine-3-carboxylate
• EN300-6475748
• 2241138-92-9

• Inchi： 1S/C8H6N2O2.Li/c1-5-2-6(3-9)10-4-7(5)8(11)12;/h2,4H,1H3,(H,11,12);/q;+1/p-1
• InChI Key： UKECUKCLWZDCBC-UHFFFAOYSA-M
• SMILES： [O-]C(C1C=NC(C#N)=CC=1C)=O.[Li+]

Computed Properties

• Exact Mass: 168.05110584g/mol
• Monoisotopic Mass: 168.05110584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8Ų

Additional information on Lithium;6-cyano-4-methylpyridine-3-carboxylate

Compound Introduction: Lithium;6-cyano-4-methylpyridine-3-carboxylate (CAS No. 2241138-92-9)

Lithium;6-cyano-4-methylpyridine-3-carboxylate, with the chemical identifier CAS No. 2241138-92-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of Lithium;6-cyano-4-methylpyridine-3-carboxylate lies in its combination of a lithium moiety with a pyridine core functionalized at the 3-position with a carboxyl group and at the 6-position with a cyano group, alongside a methyl substituent at the 4-position.

The presence of the lithium ion in this compound suggests potential interactions with biological systems that may be relevant to its pharmacological effects. Lithium ions are well-documented for their role in treating mood disorders, particularly bipolar disorder, and this compound may leverage such properties while also introducing additional functional groups that could modulate its activity further. The cyano group, for instance, can participate in hydrogen bonding and influence the compound's solubility and metabolic pathways, while the carboxylate group may enhance binding affinity to target proteins or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. Studies have indicated that the electronic properties of the pyridine ring can be significantly altered by substituents like cyano and methyl, which may affect how Lithium;6-cyano-4-methylpyridine-3-carboxylate interacts with biological targets. These insights are crucial for designing derivatives with improved efficacy and reduced side effects.

In vitro studies have begun to explore the potential of Lithium;6-cyano-4-methylpyridine-3-carboxylate as a precursor for more complex drug candidates. The compound's ability to serve as a scaffold for further chemical modifications makes it an attractive candidate for medicinal chemists. For example, introducing additional functional groups or varying the substitution pattern could lead to novel compounds with enhanced pharmacokinetic profiles or targeted action against specific diseases.

The carboxylate moiety in particular has been studied for its ability to form stable complexes with metal ions, which could be exploited in therapeutic applications involving metal homeostasis or enzyme inhibition. This property may make Lithium;6-cyano-4-methylpyridine-3-carboxylate a valuable tool in developing treatments for conditions where metal ion dysregulation is a factor.

Moreover, the cyano group's reactivity allows for further derivatization through nucleophilic addition or condensation reactions, opening up numerous possibilities for structural diversification. Researchers are exploring how these chemical transformations can be harnessed to create compounds with tailored biological activities. For instance, replacing the cyano group with other electron-withdrawing or donating groups could alter the compound's electronic distribution and thus its interaction with biological targets.

The integration of machine learning techniques into drug discovery has also accelerated the process of identifying promising candidates like Lithium;6-cyano-4-methylpyridine-3-carboxylate. By analyzing large datasets of known drug molecules and their biological effects, computational models can predict new structures that may exhibit similar or improved properties. This approach has already led to several breakthroughs in identifying novel therapeutic agents, and it holds great promise for future applications.

The synthesis of Lithium;6-cyano-4-methylpyridine-3-carboxylate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made it increasingly feasible to produce such compounds on a scalable basis. Advances in catalysis and green chemistry have also contributed to more efficient and environmentally friendly synthetic routes, which are essential for sustainable drug development.

Ongoing research is focused on understanding how modifications to the core pyridine structure can influence the compound's pharmacological profile. For example, altering the position or type of substituents can significantly impact its bioavailability, metabolic stability, and target specificity. These studies are critical for translating laboratory findings into viable clinical candidates.

The potential applications of Lithium;6-cyano-4-methylpyridine-3-carboxylate extend beyond traditional pharmaceutical uses. Its unique chemical properties make it a candidate for use in agrochemicals or materials science, where similar pyridine derivatives have shown promise. By exploring these alternative applications, researchers can maximize the utility of this compound and related derivatives.

In conclusion, Lithium;6-cyano-4-methylpyridine-3-carboxylate (CAS No. 2241138-92-9) represents a fascinating area of study within pharmaceutical chemistry. Its complex structure and diverse functional groups offer numerous opportunities for further exploration and development. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play an important role in future advancements in medicine and related fields.